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Compound of Interest

Compound Name: Isopropyl methanesulfonate

An In-depth Technical Guide to Isopropyl Methanesulfonate

Abstract

Isopropyl methanesulfonate (IMS), also known as isopropyl mesylate, is an alkylating agent
belonging to the class of methanesulfonic acid esters.[1][2][3] With the CAS number 926-06-7,
this compound is primarily utilized in organic synthesis and research, particularly in studies
evaluating the carcinogenic effects of methylating agents.[4][5] This document provides a
comprehensive overview of the chemical and physical properties of isopropyl
methanesulfonate, its reactivity, handling protocols, and metabolic fate, tailored for
researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

Isopropyl methanesulfonate is a clear, colorless to light yellow liquid under standard
conditions.[1][2][3] It is characterized by its use as a methylating agent in various chemical
syntheses.[6]

Identifiers and Structure
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Identifier Value
IUPAC Name propan-2-yl methanesulfonate[1][3]
Isopropyl mesylate, Methanesulfonic acid
Synonyms )
isopropy! ester[1][2][3]
CAS Number 926-06-7[1][7]

Molecular Formula

CaH1003S[1][3][8][9]

Molecular Weight 138.19 g/mol [1][3][8][9]

SMILES CC(C)OS(=0)(=0)C[1][10]
SWWHCQCMVCPLEQ-UHFFFAOYSA-N[1][7]

INChl Key

[°]

Physicochemical Data

The physical properties of isopropyl methanesulfonate are summarized below. Data is

compiled from various chemical suppliers and databases.

Property Value
Appearance Clear, colorless liquid[1][3]
Melting Point 7 °C[2][4][8]
- _ 220.0 £ 9.0 °C at 760 mmHg[8] 82 °C at 6
Boiling Point
mmHg[3][4][9] 67 °C at 5 mmHg[2]
Density 1.145 g/mL[9][11] 1.1351 g/mL at 25 °CJ[7]

Refractive Index

1.4180 to 1.4210 (n20/D)[7][€]

Flash Point

104 °C[2][4][9]

Solubility

Miscible with water[11][12]

Vapor Pressure

0.2 £ 0.4 mmHg at 25 °CJ8]
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Reactivity and Stability

Chemical Stability: Isopropyl methanesulfonate is stable under normal temperatures and
pressures.[8]

Conditions to Avoid: Exposure to incompatible materials, sources of ignition, excess heat, and
strong oxidants should be avoided.[8] It is also noted to be moisture-sensitive.[2]

Incompatible Materials: It is incompatible with strong oxidizing agents.[8]

Hazardous Decomposition Products: Upon thermal decomposition, it may produce hazardous
substances including carbon monoxide, carbon dioxide, and oxides of sulfur.[8][13]

Hazardous Reactions: No dangerous reactions are known under normal conditions of use, and
hazardous polymerization does not occur.[11][13]

Experimental Protocols and Handling

Given its hazardous nature, strict adherence to safety protocols is mandatory when handling
isopropyl methanesulfonate.

General Handling and Storage Protocol

This protocol is based on standard material safety data sheet recommendations.

Engineering Controls:

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.
» Facilities must be equipped with an eyewash station and a safety shower.[8][14]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear appropriate chemical safety goggles or a face shield as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[8]

» Skin Protection: Wear suitable protective gloves and clothing to prevent skin exposure.[8][14]
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o Respiratory Protection: If ventilation is inadequate, a respiratory protection program that
meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or European Standard EN
149 must be followed.[8]

Handling Procedures:

Wash hands thoroughly after handling.

Avoid contact with eyes, skin, and clothing.[14]

Do not ingest or inhale the substance.[14]

Keep the container tightly closed when not in use.[14]

Remove and wash contaminated clothing before reuse; discard contaminated shoes.[8]
Storage Conditions:

e Store in a cool, dry, and well-ventilated place.[8]

o Keep the container tightly closed.

e Itis recommended to store in a corrosives area and keep refrigerated (below 4°C / 39°F).[8]
[14]

Synthesis Workflow

Isopropyl methanesulfonate is synthesized via the esterification of isopropanol with a
methanesulfonyl source, typically methanesulfonyl chloride, in the presence of a base to
neutralize the HCI byproduct.
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Caption: General workflow for the synthesis of Isopropyl Methanesulfonate.
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Metabolism

In vivo studies in rats have shown that isopropyl methanesulfonate is metabolized and
excreted. The primary metabolic pathway involves its breakdown into isopropanol and
methanesulfonic acid.[1] A significant portion of the administered dose (around 30%) is
metabolized to S-isopropylcysteine and its N-acetylated derivative, which are then found in
urine.[1]
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pl p2
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Y
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Caption: Metabolic pathways of Isopropyl Methanesulfonate in rats.

Safety and Hazards

Isopropyl methanesulfonate is a hazardous chemical with multiple warnings associated with
its handling and use. It is classified as a combustible, corrosive hazardous material.[7]

GHS Hazard Classification:
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Hazard Class GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed[1][9]

Causes severe skin burns and

Skin Corrosion/Irritation H314
eye damage[1][9]
o Suspected of causing genetic
Germ Cell Mutagenicity H341
defects[1][2][9]
) o Suspected of causing
Carcinogenicity H351
cancer[1][2][9]
] o Suspected of damaging fertility
Reproductive Toxicity H361

or the unborn child[2]

Toxicological Information:

 Itis a highly reactive chemical that functions as an alkylating agent, introducing alkyl radicals
into biologically active molecules.[1]

e This activity is linked to its use as an antineoplastic agent, but also underlies its toxicity,
including carcinogenic, mutagenic, and teratogenic actions.[1]

It has been shown to induce dominant lethal mutations in the sperm of mice and rats and to
decrease fertility in female mice.[1]

First Aid Measures:

« If Swallowed: Do NOT induce vomiting. Rinse mouth and immediately call a poison center or
doctor.[9]

« If on Skin: Immediately flush skin with plenty of water for at least 15 minutes while removing
all contaminated clothing. Seek immediate medical attention.[8]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing and seek immediate medical attention.[9]
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If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. If breathing
is difficult, give oxygen. Seek immediate medical aid.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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